Cas no 361480-12-8 (5-{5-[(2-chloro-8-methylquinolin-3-yl)methyl]-3-(4-methylphenyl)-4,5-dihydro-1H-pyrazol-1-yl}-5-oxopentanoic acid)
361480-12-8 structure
Product Name:5-{5-[(2-chloro-8-methylquinolin-3-yl)methyl]-3-(4-methylphenyl)-4,5-dihydro-1H-pyrazol-1-yl}-5-oxopentanoic acid
CAS No:361480-12-8
MF:C26H26ClN3O3
MW:463.955945491791
CID:5748875
PubChem ID:4191566
Update Time:2023-11-21
5-{5-[(2-chloro-8-methylquinolin-3-yl)methyl]-3-(4-methylphenyl)-4,5-dihydro-1H-pyrazol-1-yl}-5-oxopentanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-(5-((2-chloro-8-methylquinolin-3-yl)methyl)-3-(p-tolyl)-4,5-dihydro-1H-pyrazol-1-yl)-5-oxopentanoic acid
- 1H-Pyrazole-1-pentanoic acid, 5-[(2-chloro-8-methyl-3-quinolinyl)methyl]-4,5-dihydro-3-(4-methylphenyl)-δ-oxo-
- 361480-12-8
- 5-{5-[(2-chloro-8-methylquinolin-3-yl)methyl]-3-(4-methylphenyl)-4,5-dihydro-1H-pyrazol-1-yl}-5-oxopentanoic acid
- EU-0072786
- 5-[3-[(2-chloro-8-methylquinolin-3-yl)methyl]-5-(4-methylphenyl)-3,4-dihydropyrazol-2-yl]-5-oxopentanoic acid
- F0805-0031
- Oprea1_514204
- AKOS024600101
-
- Inchi: 1S/C26H26ClN3O3/c1-16-9-11-18(12-10-16)22-15-21(30(29-22)23(31)7-4-8-24(32)33)14-20-13-19-6-3-5-17(2)25(19)28-26(20)27/h3,5-6,9-13,21H,4,7-8,14-15H2,1-2H3,(H,32,33)
- InChI Key: FFKBTXBIRJROGS-UHFFFAOYSA-N
- SMILES: C(O)(=O)CCCC(N1C(CC2=CC3C(N=C2Cl)=C(C)C=CC=3)CC(C2=CC=C(C)C=C2)=N1)=O
Computed Properties
- Exact Mass: 463.1662694g/mol
- Monoisotopic Mass: 463.1662694g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 33
- Rotatable Bond Count: 7
- Complexity: 736
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.9
- Topological Polar Surface Area: 82.9Ų
Experimental Properties
- Density: 1.30±0.1 g/cm3(Predicted)
- Boiling Point: 661.8±65.0 °C(Predicted)
- pka: 4.65±0.10(Predicted)
5-{5-[(2-chloro-8-methylquinolin-3-yl)methyl]-3-(4-methylphenyl)-4,5-dihydro-1H-pyrazol-1-yl}-5-oxopentanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0805-0031-2μmol |
5-{5-[(2-chloro-8-methylquinolin-3-yl)methyl]-3-(4-methylphenyl)-4,5-dihydro-1H-pyrazol-1-yl}-5-oxopentanoic acid |
361480-12-8 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F0805-0031-5μmol |
5-{5-[(2-chloro-8-methylquinolin-3-yl)methyl]-3-(4-methylphenyl)-4,5-dihydro-1H-pyrazol-1-yl}-5-oxopentanoic acid |
361480-12-8 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0805-0031-10μmol |
5-{5-[(2-chloro-8-methylquinolin-3-yl)methyl]-3-(4-methylphenyl)-4,5-dihydro-1H-pyrazol-1-yl}-5-oxopentanoic acid |
361480-12-8 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0805-0031-20μmol |
5-{5-[(2-chloro-8-methylquinolin-3-yl)methyl]-3-(4-methylphenyl)-4,5-dihydro-1H-pyrazol-1-yl}-5-oxopentanoic acid |
361480-12-8 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F0805-0031-1mg |
5-{5-[(2-chloro-8-methylquinolin-3-yl)methyl]-3-(4-methylphenyl)-4,5-dihydro-1H-pyrazol-1-yl}-5-oxopentanoic acid |
361480-12-8 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F0805-0031-2mg |
5-{5-[(2-chloro-8-methylquinolin-3-yl)methyl]-3-(4-methylphenyl)-4,5-dihydro-1H-pyrazol-1-yl}-5-oxopentanoic acid |
361480-12-8 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F0805-0031-3mg |
5-{5-[(2-chloro-8-methylquinolin-3-yl)methyl]-3-(4-methylphenyl)-4,5-dihydro-1H-pyrazol-1-yl}-5-oxopentanoic acid |
361480-12-8 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0805-0031-4mg |
5-{5-[(2-chloro-8-methylquinolin-3-yl)methyl]-3-(4-methylphenyl)-4,5-dihydro-1H-pyrazol-1-yl}-5-oxopentanoic acid |
361480-12-8 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F0805-0031-5mg |
5-{5-[(2-chloro-8-methylquinolin-3-yl)methyl]-3-(4-methylphenyl)-4,5-dihydro-1H-pyrazol-1-yl}-5-oxopentanoic acid |
361480-12-8 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0805-0031-10mg |
5-{5-[(2-chloro-8-methylquinolin-3-yl)methyl]-3-(4-methylphenyl)-4,5-dihydro-1H-pyrazol-1-yl}-5-oxopentanoic acid |
361480-12-8 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
5-{5-[(2-chloro-8-methylquinolin-3-yl)methyl]-3-(4-methylphenyl)-4,5-dihydro-1H-pyrazol-1-yl}-5-oxopentanoic acid Related Literature
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Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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